A new donor for charge-transfer systems: synthesis and properties of 2,4,7,9-tetramethyl-1,6-dithiapyrene (TMDTP) and structure of (TMDTP)3(PF6)2·2THF and TMDTP–TCNQ†
RSC Advances Pub Date: 2021-04-20 DOI: 10.1039/D1RA00587A
Abstract
The heterocyclic donor molecule 2,4,7,9-tetramethyl-1,6-dithiapyrene (TMDTP) has been synthesized in five steps. Oxidation of TMDTP is facile (E11/2 = 0.27 V and E21/2 = 0.79 V vs. SCE). The charge-transfer complex, TMDTP–TCNQ, has been prepared and the salt, (TMDTP)3(PF6)2·2THF, obtained by electrocrystallization. The structure of TMDTP, TMDTP–TCNQ and (TMDTP)3(PF6)2·2THF has been characterized by X-ray crystallography and computationally.
Recommended Literature
- [1] Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers
- [2] An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†
- [3] An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles
- [4] An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡
- [5] Alternative synthesis of the anti-baldness compound RU58841†
- [6] An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†
- [7] An atomic scale study of defects in Co2FeAl
- [8] An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine
- [9] An ATP-selective, lanthanide complex luminescent probe†
- [10] An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†
Journal Name：RSC Advances
research_products
-
CAS no.: 89640-58-4
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)